6-ethyl-2-(methylthio)pyrimidin-4(3H)-one

• IUPAC Name: 4-ethyl-2-methylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C7H10N2OS/c1-3-5-4-6(10)9-7(8-5)11-2/h4H,3H2,1-2H3,(H,8,9,10)
• InChI Key: CFUPNMSQAHZBJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SC
• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol

Description

6-ethyl-2-(methylthio)pyrimidin-4(3H)-one, commonly referred to as 6-ethyl-2-MT, is an organic compound belonging to the class of pyrimidines. It is a heterocyclic compound containing both nitrogen and sulfur atoms. 6-ethyl-2-MT has a variety of applications in organic chemistry, particularly as a reagent in synthesizing other organic compounds. In addition, it has been used in scientific research for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

6-ethyl-2-(methylthio)pyrimidin-4(3H)-one has been explored in various synthetic processes to produce novel compounds with potential pharmacological applications. For instance, its derivatives have been synthesized for evaluating analgesic, anti‐inflammatory, and ulcerogenic index activities. Such compounds have shown promising results in analgesic and anti-inflammatory activities in animal models, with mild ulcerogenic potential compared to aspirin (Alagarsamy et al., 2007). Additionally, derivatives of this compound have been investigated as dual thymidylate synthase and dihydrofolate reductase inhibitors, showing potential as antitumor agents. The ethyl substitution enhances both potency and spectrum of tumor inhibition in vitro (Gangjee et al., 2009).

Green Chemistry and Synthesis

This compound has also been involved in green chemistry approaches. For example, novel pyrido[2,3-d]pyrimidine derivatives have been synthesized using environmentally friendly methods like solvent-free conditions, highlighting the compound's role in sustainable chemistry practices (Mohsenimehr et al., 2014).

Corrosion Inhibition

Research has also explored the use of pyrimidine derivatives, including this compound, in the corrosion inhibition of metals. These studies provide insights into the protective properties of these compounds against metal corrosion, particularly in acidic environments, which can be valuable for industrial applications (Abdelazim et al., 2021).

Antimicrobial Activities

Several studies have synthesized derivatives of this compound and tested them for antimicrobial activities. These compounds have been found to exhibit significant antibacterial and antifungal properties, offering potential avenues for the development of new antimicrobial agents (Ravindra et al., 2008).